molecular formula C12H16O B1225821 6-Phenoxyhex-1-ene CAS No. 74972-56-8

6-Phenoxyhex-1-ene

Cat. No.: B1225821
CAS No.: 74972-56-8
M. Wt: 176.25 g/mol
InChI Key: FNFXSDYETCRXMJ-UHFFFAOYSA-N
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Description

Contextualization within Olefinic Ether Chemistry

As an olefinic ether, 6-phenoxyhex-1-ene belongs to a class of compounds that possess both an ether linkage and a carbon-carbon double bond. rsc.org This dual functionality is key to its reactivity. The ether component, a phenoxy group in this case, influences the electronic properties of the molecule, while the terminal olefin provides a site for a wide array of addition and transformation reactions. rsc.org The synthesis of such ethers can be achieved through various methods, including the Williamson ether synthesis, where a phenoxide reacts with a haloalkene like 6-bromohex-1-ene. scispace.com The reactivity of olefinic ethers is diverse, encompassing reactions such as olefin metathesis, which can lead to the formation of cyclic enol ethers, and various metal-catalyzed cross-coupling reactions. researchgate.netacs.org

Significance as a Synthetic Intermediate and Building Block

The utility of 6-phenoxyhex-1-ene as a synthetic intermediate is underscored by its participation in a range of chemical reactions to form more complex molecules. It serves as a valuable building block, a term for molecules that can be readily incorporated into larger structures. scispace.combeilstein-journals.orgenamine.net

For instance, the olefinic moiety can undergo oxidation to form epoxides, such as 6-phenoxy-hex-1-ene oxide, or be cleaved to produce aldehydes. researchgate.netresearchgate.netresearchgate.netresearchgate.netacs.orgresearchgate.net Studies have shown that the oxidation of 6-phenoxyhex-1-ene can yield not only the expected epoxide but also allylic alcohols and aldehydes, with the product distribution being highly dependent on the catalyst used. researchgate.netresearchgate.netresearchgate.netresearchgate.netacs.orgresearchgate.net It can also participate in palladium-catalyzed reactions, such as the Suzuki coupling, to form new carbon-carbon bonds. For example, the reaction with aryl boronic acids can lead to the formation of compounds like (E)-(6-phenoxyhex-1-en-1-yl)benzene. rsc.org Furthermore, the terminal alkene is a suitable substrate for hydroformylation, a process that introduces a formyl group and can lead to the synthesis of valuable aldehydes.

The phenoxy group, while generally more stable, can also be modified or can influence the regioselectivity of reactions at the double bond. The presence of both the ether and the alkene allows for sequential or tandem reactions, where both functional groups are transformed in a planned sequence to build molecular complexity efficiently. This makes 6-phenoxyhex-1-ene a useful starting material in the synthesis of various organic compounds, including those with potential applications in materials science and medicinal chemistry. nih.gov

Overview of Current Research Trajectories

Current research involving 6-phenoxyhex-1-ene and related olefinic ethers is exploring several promising directions. One major area of focus is the development of new catalytic systems to control the selectivity of its transformations. rsc.org For example, researchers are investigating novel metal-porphyrin catalysts for the selective oxidation of the olefin. researchgate.netresearchgate.netresearchgate.net The goal is to fine-tune the reaction conditions to favor the formation of a single desired product, such as the epoxide, over other possible products like aldehydes or allylic alcohols. acs.org

Another significant research trajectory is its use in the synthesis of complex natural products and other biologically active molecules. The ability to introduce both an ether linkage and a reactive handle (the alkene) makes it an attractive starting point for multi-step syntheses. nih.gov For example, it has been used as a fragment in the total synthesis of complex molecules where the phenoxy group might be part of a larger aromatic system and the hexene chain serves as a flexible linker or is further functionalized.

Furthermore, the reactivity of 6-phenoxyhex-1-ene is being explored in the context of green chemistry, with a focus on developing more sustainable and atom-economical synthetic methods. rsc.org This includes the use of more environmentally benign catalysts and solvents, as well as designing reaction pathways that maximize the incorporation of the starting material into the final product. The study of its behavior in radical reactions and photoredox catalysis is also an active area of investigation, opening up new possibilities for carbon-carbon and carbon-heteroatom bond formation. researchgate.netacs.org

Chemical and Physical Properties of 6-Phenoxyhex-1-ene

PropertyValue
CAS Number 74972-56-8 chemsrc.com
Molecular Formula C12H16O
Molecular Weight 176.25 g/mol
Appearance Colorless liquid wikipedia.org
Boiling Point 118-120 °C at 5 mmHg
Density 0.959 g/mL at 25 °C
Refractive Index (n20/D) 1.512

Structure

3D Structure

Interactive Chemical Structure Model





Properties

IUPAC Name

hex-5-enoxybenzene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H16O/c1-2-3-4-8-11-13-12-9-6-5-7-10-12/h2,5-7,9-10H,1,3-4,8,11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FNFXSDYETCRXMJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CCCCCOC1=CC=CC=C1
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16O
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60996475
Record name [(Hex-5-en-1-yl)oxy]benzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60996475
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

176.25 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

74972-56-8
Record name 6-Phenoxyhex-1-ene
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0074972568
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name [(Hex-5-en-1-yl)oxy]benzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60996475
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Advanced Synthetic Methodologies and Strategic Approaches for 6 Phenoxyhex 1 Ene

Diverse Synthetic Routes from Precursors

The construction of 6-phenoxyhex-1-ene relies on the formation of an ether linkage between a phenoxy group and a hexenyl chain. The choice of precursors and synthetic strategy is crucial for achieving high yields and purity.

Etherification-Based Strategies

The most direct and widely utilized method for synthesizing 6-phenoxyhex-1-ene is through etherification, particularly the Williamson ether synthesis. byjus.comwikipedia.org This classical S\textsubscriptN2 reaction involves the reaction of a phenoxide ion with an alkyl halide. wikipedia.org For the synthesis of 6-phenoxyhex-1-ene, this typically involves the reaction of phenol (B47542) with a 6-halo-1-hexene, such as 1-bromo-5-hexene. chemsrc.com

The reaction is generally carried out in the presence of a base to deprotonate the phenol, thereby generating the more nucleophilic phenoxide ion. byjus.com Common bases used include sodium hydroxide, potassium carbonate, or sodium hydride. byjus.commasterorganicchemistry.com The choice of solvent is also critical, with polar aprotic solvents like acetonitrile (B52724) or N,N-dimethylformamide often being employed to facilitate the S\textsubscriptN2 mechanism. byjus.com Phase transfer catalysts can also be utilized, particularly in industrial applications, to facilitate the reaction between the aqueous and organic phases. utahtech.edu

Reductive etherification presents an alternative pathway, coupling alcohols and carbonyl compounds. rsc.orgorganic-chemistry.org While not a direct route from the typical precursors for 6-phenoxyhex-1-ene, this method highlights the versatility of ether synthesis.

Precursor 1 Precursor 2 Reaction Type Key Reagents
Phenol chemsrc.com1-Bromo-5-hexene chemsrc.comWilliamson Ether SynthesisBase (e.g., NaOH, K₂CO₃)
4-EthylphenolMethyl iodideWilliamson Ether SynthesisNaOH, Tetrabutylammonium bromide

This table presents examples of precursors for etherification reactions based on the Williamson ether synthesis.

Olefin Metathesis Approaches

Olefin metathesis is a powerful catalytic reaction that involves the redistribution of alkene fragments. wikipedia.org While direct synthesis of 6-phenoxyhex-1-ene via a single metathesis step is not commonly reported, it can be envisioned through cross-metathesis reactions. For instance, the cross-metathesis of a phenoxy-substituted shorter-chain alkene with a suitable terminal alkene, in the presence of a Grubbs catalyst, could potentially yield the desired product. wikipedia.orgcaltech.edu

The success of such an approach would depend on the relative reactivity of the two alkene partners and the ability to control the formation of the desired cross-product over homodimers. Ring-closing metathesis (RCM) is another variant of this reaction, which is used to form cyclic olefins and has been applied in the synthesis of complex molecules. caltech.eduthieme-connect.de

Cross-Coupling Methodologies (e.g., Suzuki-Miyaura reaction for related structures)

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis for the formation of carbon-carbon and carbon-heteroatom bonds. While the Suzuki-Miyaura reaction is primarily known for C-C bond formation, related methodologies like the Buchwald-Hartwig amination have been extended to the synthesis of aryl ethers. ethz.chorganic-chemistry.org

The synthesis of aryl ethers via palladium-catalyzed cross-coupling typically involves the reaction of an aryl halide or triflate with an alcohol. rsc.org In the context of 6-phenoxyhex-1-ene, this could theoretically involve the coupling of a phenyl halide with 5-hexen-1-ol. However, the development of efficient catalytic systems for the C-O coupling of unactivated secondary alcohols can be challenging due to competing side reactions. ethz.ch Nickel-catalyzed cross-coupling reactions have also emerged as a powerful tool for the stereospecific synthesis of alkyl ethers. nih.gov

Stereoselective and Regioselective Synthesis

Achieving stereoselectivity and regioselectivity is a significant challenge in the synthesis of complex molecules. In the context of 6-phenoxyhex-1-ene, which contains a terminal double bond, regioselective reactions are of particular interest. For instance, in the rhodium-catalyzed addition of thioacids to terminal allenes, a related structure, S-(6-phenoxyhex-1-en-3-yl) benzothioate, has been synthesized, demonstrating control over the position of functionalization. d-nb.info

Stereoselective synthesis, which controls the three-dimensional arrangement of atoms, is crucial when chiral centers are present or introduced. While 6-phenoxyhex-1-ene itself is achiral, synthetic strategies that proceed through chiral intermediates or that could be applied to the synthesis of chiral derivatives often employ stereoselective methods. rsc.org For example, asymmetric catalysis can be used to create enantiomerically pure compounds that are key intermediates in the synthesis of biologically active molecules. acs.org

Catalytic Systems in 6-Phenoxyhex-1-ene Synthesis

Catalysis is fundamental to many of the advanced synthetic methods used to prepare 6-phenoxyhex-1-ene and related ethers. Catalysts can be broadly classified as homogeneous or heterogeneous.

Homogeneous Catalysis

Homogeneous catalysts are soluble in the reaction medium, offering high activity and selectivity due to the well-defined nature of the active species. senecalearning.comhrmrajgurunagar.ac.in In the context of ether synthesis, various homogeneous catalytic systems have been developed.

For etherification reactions, palladium-based catalysts with specific phosphine (B1218219) ligands have shown high efficiency. acs.org These systems can facilitate the coupling of a wide range of alcohols and aryl halides. rsc.org Reductive etherification can be catalyzed by well-defined cationic Ru-H complexes, which are effective in aqueous media. organic-chemistry.org

In olefin metathesis, homogeneous Grubbs catalysts, which are ruthenium-based carbene complexes, are the most widely used. wikipedia.orgcaltech.edu Different generations of these catalysts offer varying levels of activity and functional group tolerance. wikipedia.org Schrock catalysts, based on molybdenum or tungsten, are also highly active but are more sensitive to air and moisture. mdpi.com

Catalytic Reaction Catalyst Type Metal Center Key Features
Asymmetric EtherificationPd-Thioether-PhosphitePalladiumHigh enantioselectivity for C-O bond formation. acs.org
Reductive EtherificationCationic Ru-H ComplexRutheniumOperates in water; chemoselective. organic-chemistry.org
Olefin MetathesisGrubbs CatalystRutheniumHigh functional group tolerance; air-tolerant. wikipedia.orgcaltech.edu
Olefin MetathesisSchrock CatalystMolybdenum/TungstenHighly active; sensitive to air and moisture. mdpi.com

This table summarizes key homogeneous catalytic systems relevant to the synthesis of ethers and alkenes.

Heterogeneous Catalysis

Heterogeneous catalysis offers significant advantages in chemical synthesis, including ease of catalyst separation from the reaction mixture, potential for catalyst recycling, and improved stability under various reaction conditions. cademix.orgfrontiersin.org These catalysts are typically solids that provide an active surface for the reaction to occur. libretexts.org The synthesis of ethers, such as 6-phenoxyhex-1-ene, can be effectively achieved through process like the Williamson ether synthesis, which involves the reaction of an alkoxide with an alkyl halide. jk-sci.comwikipedia.org

In the context of producing 6-phenoxyhex-1-ene, a heterogeneous catalyst can facilitate the reaction between phenol and a 6-halo-1-hexene derivative. The catalyst's solid phase allows for straightforward removal from the liquid product, streamlining the purification process and enabling continuous manufacturing. cademix.org Research into heterogeneous catalysts for ether synthesis has explored various materials, including metal oxides and supported metal catalysts, which can enhance reaction rates and selectivity. researchgate.netzenodo.org The use of such catalysts aligns with the principles of green chemistry by reducing waste and improving process efficiency. frontiersin.org

Recent advancements have focused on developing novel heterogeneous catalysts that are not only efficient but also cost-effective and environmentally friendly. ajchem-a.com For instance, the use of catalysts derived from abundant and non-toxic materials is a key area of investigation. The design of these catalysts often involves creating a high surface area to maximize the number of active sites available for the reaction. cademix.org

Catalyst TypeKey AdvantagesPotential Application in 6-Phenoxyhex-1-ene Synthesis
Metal OxidesHigh thermal stability, tunable acidity/basicity. zenodo.orgCan facilitate the deprotonation of phenol and subsequent etherification.
Supported Metal CatalystsHigh activity and selectivity, potential for noble or non-noble metals. researchgate.netnih.govCan be used in coupling reactions to form the ether linkage.
ZeolitesShape selectivity, well-defined porous structure. zenodo.orgMay offer control over regioselectivity in the reaction.

Organocatalysis

Organocatalysis has emerged as a powerful tool in organic synthesis, utilizing small organic molecules to catalyze chemical transformations. mdpi.com This approach avoids the use of often toxic and expensive metal catalysts. mdpi.com Organocatalysts operate through various activation modes, including the formation of iminium ions, and can be designed to achieve high levels of enantioselectivity in asymmetric reactions.

For the synthesis of 6-phenoxyhex-1-ene, an organocatalyst could potentially be employed to activate either the phenol or the hexenyl component. For instance, a Brønsted acid organocatalyst could protonate the double bond of a 6-halo-1-hexene, making it more susceptible to nucleophilic attack by phenoxide. Conversely, a Lewis base organocatalyst might activate the phenol. mdpi.com The mild reaction conditions typically associated with organocatalysis are advantageous, often requiring lower temperatures and pressures. mdpi.commdpi.com

The development of recyclable organocatalysts is an active area of research, aiming to combine the benefits of both homogeneous and heterogeneous catalysis. metu.edu.tr Immobilizing organocatalysts on solid supports allows for easy separation and reuse, contributing to more sustainable synthetic processes. metu.edu.tr

Organocatalyst ClassMechanism of ActionPotential Role in 6-Phenoxyhex-1-ene Synthesis
Brønsted AcidsProtonation of substrates to enhance electrophilicity. mdpi.comActivation of the hexenyl halide or a precursor.
Lewis BasesNucleophilic catalysis or activation of reactants. mdpi.comActivation of the phenol component.
N-Heterocyclic Carbenes (NHCs)Umpolung (polarity inversion) of functional groups. nih.govCould enable novel reaction pathways for etherification.

Green Chemistry Principles in Synthesis

The application of green chemistry principles is crucial for developing sustainable and environmentally responsible chemical processes. nih.govcompoundchem.com These principles aim to minimize waste, reduce energy consumption, and use renewable resources. mlsu.ac.inacs.org

Solvent-Free Reactions

One of the key principles of green chemistry is the reduction or elimination of solvents in chemical reactions. zenodo.orgpharmafeatures.com Solvent-free, or solid-state, reactions can lead to reduced environmental impact, simplified work-up procedures, and sometimes, enhanced reaction rates. zenodo.orgeurekaselect.com Techniques such as grinding or ball milling can be used to bring reactants into close contact and initiate the reaction. zenodo.orgrsc.org

In the context of 6-phenoxyhex-1-ene synthesis, a solvent-free approach could involve the direct reaction of phenol with a 6-halo-1-hexene, potentially with a solid catalyst under thermal or mechanochemical conditions. zenodo.org This would eliminate the need for organic solvents, which are often volatile and can be hazardous. eurekaselect.com

Atom Economy Considerations

Atom economy is a concept that measures the efficiency of a chemical reaction by calculating the proportion of reactant atoms that are incorporated into the desired product. savemyexams.comlibretexts.orgrsc.org Reactions with high atom economy are desirable as they generate less waste. mlsu.ac.inmygreenlab.org

The traditional Williamson ether synthesis, while effective, can have a lower atom economy due to the formation of a salt byproduct. wikipedia.orgresearchgate.net For the synthesis of 6-phenoxyhex-1-ene from phenol and 6-bromohex-1-ene using sodium hydroxide, the balanced equation is:

C₆H₅OH + C₆H₁₁Br + NaOH → C₁₂H₁₆O + NaBr + H₂O

Sustainable Catalysis

Sustainable catalysis focuses on the use of catalysts that are environmentally benign, derived from renewable resources, and can be recycled and reused. nih.gov This aligns with the principles of green chemistry by promoting resource efficiency and minimizing waste. compoundchem.com

For the synthesis of 6-phenoxyhex-1-ene, sustainable catalysis could involve the use of heterogeneous catalysts that can be easily recovered and reused over multiple reaction cycles. frontiersin.org Furthermore, the development of catalysts from abundant, non-toxic metals or even metal-free organocatalysts contributes to a more sustainable process. mdpi.com Photocatalysis, which utilizes light to drive chemical reactions, is another promising area of sustainable catalysis that can often be performed under mild conditions.

Comprehensive Analysis of 6 Phenoxyhex 1 Ene Reactivity and Mechanistic Pathways

Cycloaddition and Pericyclic Reactions (e.g., Ene reaction due to olefinic group)

Pericyclic reactions are concerted reactions that proceed through a cyclic transition state. organic-chemistry.org The olefinic group in 6-phenoxyhex-1-ene makes it a suitable substrate for several types of pericyclic reactions, including cycloadditions and ene reactions.

The Diels-Alder reaction is a [4+2] cycloaddition between a conjugated diene and a dienophile (an alkene or alkyne) to form a six-membered ring. wikipedia.orglibretexts.orgscispace.combhu.ac.in In this context, 6-phenoxyhex-1-ene can act as the dienophile, reacting with a conjugated diene.

The reactivity of the dienophile is enhanced by the presence of electron-withdrawing groups. libretexts.orgmasterorganicchemistry.com The phenoxyhexyl group is generally considered to be weakly electron-withdrawing or neutral in its effect on the double bond, so 6-phenoxyhex-1-ene would be expected to be a moderately reactive dienophile. The reaction would proceed by a concerted mechanism, where the stereochemistry of the dienophile is retained in the product. libretexts.org For example, a reaction with a cyclic diene like cyclopentadiene (B3395910) would yield a bicyclic adduct. sciforum.netmasterorganicchemistry.com

Table 2: Predicted Diels-Alder Reaction with 6-Phenoxyhex-1-ene
DieneDienophilePredicted ProductKey Features
Cyclopentadiene6-Phenoxyhex-1-ene5-(4-Phenoxybutyl)-bicyclo[2.2.1]hept-2-eneForms a bicyclic system. The reaction typically favors the endo product due to secondary orbital interactions, although the exo product can also be formed. libretexts.org
1,3-Butadiene6-Phenoxyhex-1-ene4-(4-Phenoxybutyl)cyclohex-1-eneForms a substituted cyclohexene (B86901) ring.

Ene Reaction: The ene reaction is a pericyclic reaction involving an alkene with an allylic hydrogen (the "ene") and a double or triple bond (the "enophile"). wikipedia.org 6-Phenoxyhex-1-ene possesses allylic hydrogens at the C3 position, making it a suitable ene component. The reaction involves the transfer of an allylic hydrogen to the enophile with a concomitant shift of the double bond and formation of a new C-C single bond. bhu.ac.in These reactions often require high temperatures, but can be catalyzed by Lewis acids, which allows them to proceed under milder conditions. bhu.ac.inthieme-connect.de An intramolecular version of this reaction, known as the Conia-ene reaction, occurs with unsaturated carbonyl compounds. organic-chemistry.org Metallo-ene reactions, where a metal replaces the migrating hydrogen, are also known. dbpedia.orgu-tokyo.ac.jpwikiwand.comwikipedia.org

Oxidative and Radical Cyclizations: The structure of 6-phenoxyhex-1-ene is also amenable to cyclization reactions initiated by radical or oxidative processes. Oxidative cyclization can be a powerful tool in synthesis, often involving the generation of a radical species that then attacks another part of the molecule. mdpi.comnih.govorganic-chemistry.orgresearchgate.net For example, a phenoxy radical could be generated, which might lead to intramolecular cyclization pathways.

Radical cyclizations, often initiated by radical initiators like AIBN and mediated by reagents such as tributyltin hydride, are effective for forming five- and six-membered rings. princeton.eduharvard.edunih.gov In the case of 6-phenoxyhex-1-ene, a radical could be generated at a position along the hexyl chain, which could then add to the terminal double bond in an exo or endo fashion to form substituted cyclopentane (B165970) or cyclohexane (B81311) rings. Recent advances have also utilized visible-light-induced radical cascade reactions for the cyclization of enynes. chemistryviews.orgrsc.org

Diels-Alder Type Reactions

Mechanistic Investigations through Kinetic and Spectroscopic Studies

Understanding the precise steps through which 6-Phenoxyhex-1-ene transforms requires detailed mechanistic studies. These investigations often combine kinetic data with spectroscopic analysis to identify intermediates and elucidate reaction pathways.

The elucidation of a reaction pathway involves mapping the sequence of elementary steps that connect reactants to products. For 6-Phenoxyhex-1-ene, the oxidation pathway mediated by cytochrome P-450 models has been a subject of such study. nih.gov

The observation that oxidation produces not just the epoxide but also aldehydes that are not formed from epoxide rearrangement is mechanistically significant. nih.govacs.org This finding rules out a simple pathway where the epoxide is the sole primary product. Instead, it points to a branched mechanism proceeding from a common, highly reactive intermediate. The proposed pathway involves the initial formation of an active oxygen-iron complex which attacks the double bond. nih.gov This can then either close to form the epoxide or undergo a hydrogen migration from an adjacent carbon to form the aldehyde, explaining the observed product mixture. nih.gov Elucidating such pathways often relies on techniques like isotopic labeling to track the movement of atoms throughout the reaction.

The transition state is the highest energy point along a reaction coordinate, and its structure is key to understanding reaction rates and selectivity. nih.govnumberanalytics.com While specific experimental data on transition states for 6-Phenoxyhex-1-ene reactions are scarce, analysis can be based on well-understood mechanisms for analogous olefin reactions, often supported by computational chemistry. numberanalytics.comnih.gov

Epoxidation Transition State: The epoxidation of an alkene with a peroxyacid like m-CPBA is understood to proceed through a concerted, single-step mechanism. masterorganicchemistry.com The transition state, often called the "butterfly transition state," involves the simultaneous formation of the two C-O bonds of the epoxide ring and the transfer of the peroxyacid's proton to its own carbonyl group. chemistrysteps.com

Dihydroxylation Transition State: The syn-dihydroxylation with OsO₄ involves a [3+2] cycloaddition reaction between the alkene and the osmium tetroxide. organic-chemistry.orgwikipedia.org This leads to a cyclic osmate ester intermediate, which is then hydrolyzed to give the syn-diol. The formation of this cyclic intermediate is the key step that dictates the stereochemistry of the product.

Isomerization Transition State: Metal-catalyzed alkene isomerization can proceed via several mechanisms. One common pathway involves the formation of a π-allyl metal complex. nih.gov Computational studies on related systems suggest that the reaction may involve changes in the spin state of the metal catalyst as it proceeds from substrate binding to the oxidative addition step that forms the allyl intermediate. nih.gov For ene-type reactions, the transition state is typically a concerted, six-membered cyclic arrangement of atoms. e-bookshelf.demsu.eduwikipedia.org

Computational methods, particularly Density Functional Theory (DFT), are powerful tools for modeling these transient structures. numberanalytics.comresearchgate.net By calculating the energies of various possible transition states, researchers can predict which reaction pathway is kinetically favored. numberanalytics.com

Applications of 6 Phenoxyhex 1 Ene As a Versatile Synthon in Advanced Material Science and Organic Synthesis

Role as a Monomer in Polymer Chemistry

In the field of polymer chemistry, a monomer is a small molecule that can be bonded to other identical molecules to form a polymer. chemrevise.orgchemguide.co.ukyoutube.com 6-Phenoxyhex-1-ene's terminal double bond makes it a suitable candidate for polymerization reactions.

Addition Polymerization

Addition polymerization is a process where monomer units add to one another in such a way that the polymer contains all the atoms of the monomer unit. youtube.comstudymind.co.uksavemyexams.com The terminal alkene group of 6-phenoxyhex-1-ene allows it to participate in addition polymerization, where the double bond is broken to form a long-chain saturated polymer. chemrevise.orgstudymind.co.uk This type of polymerization is typically initiated by a free-radical initiator. rsc.org The resulting polymer, poly(6-phenoxyhex-1-ene), would have a backbone of repeating hexyl units with phenoxy side groups. The properties of the resulting polymer, such as its flexibility and melting point, would be influenced by the arrangement of these side groups. chemguide.co.uk

Ring-Opening Metathesis Polymerization (ROMP)

Ring-Opening Metathesis Polymerization (ROMP) is a type of chain-growth polymerization that utilizes cyclic olefins. wikipedia.orgsioc-journal.cn20.210.105 While 6-phenoxyhex-1-ene is an acyclic olefin, it can be a component in systems involving ROMP. For instance, it could potentially be used as a chain transfer agent to control the molecular weight of polymers produced via ROMP or incorporated into copolymers. The mechanism of ROMP involves a metal-carbene catalyst that facilitates the ring-opening and subsequent polymerization of cyclic monomers. wikipedia.org20.210.105 The use of specific catalysts, such as Grubbs' catalysts, has made ROMP a powerful tool for synthesizing polymers with controlled molecular weights and low polydispersity. rsc.org

Copolymerization Studies

Copolymerization involves the polymerization of two or more different types of monomers. wikipedia.org This technique is often used to tailor the properties of the resulting polymer. wikipedia.org 6-Phenoxyhex-1-ene can be copolymerized with other vinyl monomers to create polymers with specific characteristics. For example, copolymerizing it with a more polar monomer could enhance the resulting material's ability to be wetted or improve its solubility. wikipedia.org The reactivity ratios of the comonomers determine the composition and structure of the final copolymer. wikipedia.org Studies on the copolymerization of ethylene (B1197577) with various polar comonomers have shown that the incorporation of these monomers can be achieved using supported nickel catalysts. nih.gov Similarly, 6-phenoxyhex-1-ene could be incorporated into copolymers with monomers like methyl methacrylate, a process that can be carried out via radical emulsion polymerization in water. rsc.org

Precursor in Complex Organic Synthesis

The dual functionality of 6-phenoxyhex-1-ene, possessing both an alkene and a phenoxy ether, makes it a valuable starting material for creating more complex molecules. nsf.gov

Natural Product Synthesis Intermediates

The total synthesis of natural products is a challenging area of organic chemistry that often requires the development of novel synthetic strategies. ust.hk 6-Phenoxyhex-1-ene can serve as a precursor to key intermediates in the synthesis of natural products. For instance, its structure could be modified through reactions like epoxidation, dihydroxylation, or cleavage of the double bond to introduce new functional groups necessary for building the carbon skeleton of a complex natural product. The phenoxy group can also be a handle for further transformations or be a part of the final target molecule's structure. The synthesis of complex natural products often involves cascade reactions, where multiple bonds are formed in a single operation, a strategy where a versatile starting material like 6-phenoxyhex-1-ene could be advantageous. 20.210.105

Pharmaceutical Intermediate Synthesis (non-drug focused)

In the pharmaceutical industry, intermediates are the chemical compounds that are the building blocks for active pharmaceutical ingredients (APIs). evonik.com The synthesis of these intermediates is a critical part of drug development and manufacturing. beilstein-journals.org 6-Phenoxyhex-1-ene can be used to synthesize various non-drug-focused pharmaceutical intermediates. For example, the alkene can undergo an ene reaction, a pericyclic reaction involving an alkene with an allylic hydrogen. wikipedia.org The phenoxy group can be modified or cleaved to yield a phenol (B47542), which is a common structural motif in many biologically active compounds. The versatility of 6-phenoxyhex-1-ene allows for the creation of a library of compounds that can be screened for potential biological activity, a key process in medicinal chemistry. ust.hk

Agrochemical Intermediate Synthesis

The structural motifs present in 6-Phenoxyhex-1-ene—the phenoxy group and the terminal alkene—are found in various biologically active molecules, including agrochemicals. The phenoxy moiety is a well-established pharmacophore in herbicides; for instance, phenoxyacetic acids and 2-phenoxynicotinamides are known classes of bleaching herbicides. acs.orgunl.edu

While extensive documentation on the direct use of 6-Phenoxyhex-1-ene as a primary intermediate in the large-scale production of commercial agrochemicals is not prominent in the literature, its derivatives have been explicitly mentioned in the context of developing new fungicidal compounds. google.com A patent for picolinamide (B142947) compounds with fungicidal activity describes the synthesis of a complex molecule, (2S, 3S, 4S)-2-(benzyloxy)-4-phenoxyhex-5-en-3-ol, which contains the core phenoxyhexene skeleton. google.com This demonstrates the relevance of this framework in the design and synthesis of new potential fungicides.

Furthermore, difluoroalkyl ethers, which share the ether linkage common to 6-Phenoxyhex-1-ene, have a wide range of applications in agrochemicals, pharmaceuticals, and material chemistry. digitellinc.com The development of synthetic methods to access complex molecules containing both phenoxy and fluorinated ketone groups highlights the ongoing search for novel substructures with potential biological activity. digitellinc.com The combination of a biocatalytic asymmetric reduction of a carbon-carbon double bond with chemical transformations has also been employed to create aryloxyalkanoic acids used as herbicides. researchgate.net This chemoenzymatic approach underscores the value of the aryloxy-alkene structure as a precursor for agrochemicals. researchgate.net

The terminal alkene of 6-Phenoxyhex-1-ene offers a reactive handle for further functionalization, allowing for the introduction of various toxophoric groups necessary for biological activity, while the phenoxy group can be tailored to optimize binding at the target site.

Structural FeatureRelevance in AgrochemicalsExample Class / CompoundSource
Phenoxy GroupCore component of several classes of herbicides.Phenoxy-type herbicides (e.g., 2,4-D), 2-Phenoxynicotinamides acs.orgunl.edu
Phenoxyhexene SkeletonUsed in the synthesis of potential fungicidal compounds.(2S, 3S, 4S)-2-(benzyloxy)-4-phenoxyhex-5-en-3-ol google.com
Ether LinkageFound in various active agrochemicals.Difluoroalkyl ethers digitellinc.com

Ligand Design and Coordination Chemistry

The molecular structure of 6-Phenoxyhex-1-ene and its derivatives is well-suited for applications in ligand design and coordination chemistry. The phenoxy group can act as a coordinating agent, while the hexene chain serves as a flexible spacer and a site for further synthetic modification. Bidentate heterocyclic nitrogenous bases are important chelating agents in coordination chemistry for synthesizing complexes with interesting properties. biomedpharmajournal.org

A key application of a close derivative, 6-phenoxyhex-1-en-3-one, is in the active metal template synthesis of mechanically interlocked molecules such as rotaxanes and catenanes. scispace.com In this strategy, the phenoxy-hexenone fragment acts as a component of a larger ligand structure. The coordination of this ligand to a metal ion directs the assembly of a macrocycle around the linear thread, forming the interlocked architecture. The terminal alkene functionality is then utilized in a crucial "covalent capture" step, often via olefin metathesis, to permanently secure the structure. scispace.com

Phenoxy-imine ligands, which can be conceptually derived from functionalized phenoxy-alkenes, are also widely used to create coordination complexes with transition metals like Cr(III), Fe(III), and Ru(III). researchgate.net These complexes themselves can possess catalytic properties. researchgate.net The ability to tune the electronic and steric properties of such ligands is crucial for controlling the geometry and reactivity of the resulting metal complexes. rsc.org

Synthesis of Mechanically Interlocked Structures Using a Phenoxyhexenone-based Ligand scispace.com
ComponentFunctionKey Chemical Group
6-phenoxyhex-1-en-3-one derivativeForms part of the linear "thread" or "stopper" in a rotaxane.Phenoxy group, Ketone, Terminal Alkene
Metal Ion (e.g., Copper(I))Acts as a template, organizing the ligand components in space.-
Macrocycle ComponentForms the "ring" that encircles the thread.Coordinating atoms (e.g., nitrogen)
Olefin Metathesis Catalyst (e.g., Grubbs' Catalyst)Performs the "covalent capture" reaction to lock the structure.Terminal Alkene

Contributions to Catalysis (e.g., as a substrate or a component in catalyst synthesis)

The dual functionality of 6-Phenoxyhex-1-ene makes it a valuable molecule in the field of catalysis, where it can serve either as a reactive substrate or as a building block for the synthesis of catalyst components like ligands.

As a substrate, the terminal alkene of 6-Phenoxyhex-1-ene is susceptible to a variety of important catalytic transformations. One of the most significant is hydroformylation, or the oxo process, which involves the addition of a formyl group (-CHO) and a hydrogen atom across the double bond. wikipedia.org This reaction, typically catalyzed by rhodium or cobalt complexes, would convert 6-Phenoxyhex-1-ene into aldehydes. wikipedia.orgmt.com Based on studies with the structurally similar 1-hexene, the hydroformylation of 6-Phenoxyhex-1-ene would be expected to yield a mixture of the linear product, 7-phenoxyheptanal, and the branched isomer, 2-methyl-6-phenoxyhexanal. scielo.org.mx These resulting aldehydes are versatile intermediates for synthesizing alcohols, carboxylic acids, and amines.

Model Reaction: Hydroformylation of 1-Hexene scielo.org.mx
ParameterCondition / Result
Catalyst PrecursorHCo(CO)[P(o-C6H4SO3Na)]3 (water-soluble cobalt complex)
Reaction TypeAqueous-biphasic hydroformylation
Pressure (Syngas)4137 - 7584 kPa
Temperature353 - 383 K (80 - 110 °C)
ProductsHeptanal (linear) and 2-methyl-hexanal (branched)
Best Conversion62% conversion with 66% selectivity to aldehydes

Another powerful catalytic reaction where 6-Phenoxyhex-1-ene can serve as a substrate is olefin metathesis. wikipedia.org This Nobel Prize-winning reaction enables the "swapping" of alkene fragments, catalyzed by ruthenium or molybdenum complexes. wikipedia.orgmasterorganicchemistry.com 6-Phenoxyhex-1-ene could participate in cross-metathesis with other alkenes to generate new, more complex C-C double bonds. masterorganicchemistry.com It can also be used in ring-closing metathesis (RCM) if another alkene is present in the same molecule, a strategy widely used in the synthesis of macrocycles. libretexts.org As mentioned previously, this reaction is key to the covalent capture step in the synthesis of rotaxanes and catenanes that use a phenoxyhexene-based unit. scispace.com

In addition to being a substrate, the structure of 6-Phenoxyhex-1-ene can be incorporated into the synthesis of ligands for catalytic systems. For example, phenoxy-imine metal complexes have been shown to be effective catalysts for oxidation reactions. researchgate.net A synthetic pathway could involve the hydroformylation of 6-Phenoxyhex-1-ene to 7-phenoxyheptanal, followed by condensation with a suitable amine to form a novel phenoxy-imine ligand. This ligand could then be complexed with a metal such as ruthenium or chromium to generate a new catalyst with potentially unique selectivity and activity. researchgate.net

Theoretical and Computational Studies on 6 Phenoxyhex 1 Ene

Quantum Chemical Calculations of Electronic Structure

Quantum chemical calculations are first-principles methods used to solve the electronic Schrödinger equation, providing fundamental information about a molecule's energy, electron distribution, and related properties. cnrs.frweber.edu These calculations are broadly categorized into methods like Density Functional Theory (DFT) and ab initio calculations.

Density Functional Theory (DFT) has become a primary tool in computational chemistry for studying the electronic properties of molecules. rutgers.eduictp.it It calculates the total energy of a system based on its electron density, offering a balance between computational cost and accuracy. rsc.orggaussian.com DFT studies on 6-phenoxyhex-1-ene would focus on elucidating its structural parameters (bond lengths, angles) and electronic characteristics, which govern its reactivity.

Functionals such as B3LYP or PBE0 are often employed in combination with basis sets like 6-31G* or larger to optimize the molecule's geometry and calculate various properties. gaussian.comdergipark.org.tr These properties include the distribution of electron density, molecular electrostatic potential (MEP), and frontier molecular orbitals (HOMO and LUMO), which are crucial for predicting sites of electrophilic or nucleophilic attack.

For instance, the oxidation of alkenes by metalloenzymes like cytochrome P450, where 6-phenoxyhex-1-ene is a known substrate, is frequently studied using DFT. nih.govacs.orgresearchgate.net Computational models can predict reactivity descriptors that help explain why oxidation might occur at the double bond (epoxidation) or at the allylic position (hydroxylation). nih.govmdpi.com

Table 1: Illustrative Quantum Chemical Descriptors for Reactivity Analysis of 6-Phenoxyhex-1-ene This table shows typical parameters calculated via DFT to assess the reactivity of different sites on the molecule. The values are conceptual and based on general principles for this class of compound.

DescriptorMolecular SitePredicted Significance
HOMO Lobe C1=C2 double bondHigh density indicates this is a primary site for electrophilic attack.
LUMO Lobe Phenyl RingIndicates regions susceptible to nucleophilic attack.
Molecular Electrostatic Potential (MEP) Oxygen AtomNegative potential (red) suggests a site for electrophilic interaction.
Mulliken Atomic Charges C1 and C2Relative charges help predict the regioselectivity of electrophilic addition (Markovnikov vs. anti-Markovnikov).
Fukui Indices C1=C2, Allylic C3Quantifies the reactivity of specific atoms towards electrophilic, nucleophilic, or radical attack, aiding in predicting reaction pathways. nih.govacs.org

The term ab initio ("from the beginning") refers to quantum chemistry methods that are based entirely on theoretical principles without the use of experimental data. jos.ac.cn While DFT is itself a first-principles method, "ab initio" in this context often refers to wavefunction-based methods, starting with the Hartree-Fock (HF) method. osti.gov

More advanced and accurate (and computationally expensive) methods include Møller-Plesset perturbation theory (e.g., MP2) and Coupled Cluster theory (e.g., CCSD(T)). nih.gov These methods would be employed to obtain highly accurate single-point energies for the optimized geometries of 6-phenoxyhex-1-ene and its various reaction intermediates and transition states. Such calculations are crucial for validating the energetic profiles obtained from DFT and for cases where DFT functionals may be inadequate. osti.gov

Density Functional Theory (DFT) Studies

Conformational Analysis and Molecular Dynamics Simulations

6-Phenoxyhex-1-ene is a flexible molecule with several rotatable single bonds. Its three-dimensional shape, or conformation, significantly influences its physical properties and chemical reactivity. Conformational analysis aims to identify the most stable conformers (energy minima) and the energy barriers for rotation between them. organicchemistrytutor.com

Molecular dynamics (MD) simulations are a powerful tool for this purpose, modeling the atomic motions of the molecule over time based on a force field. weber.edudtu.dkmdpi.com By simulating the molecule at a given temperature, one can observe transitions between different conformations and determine their relative populations. uiuc.edu

Key areas of conformational flexibility in 6-phenoxyhex-1-ene include:

Rotation around the C-O bonds of the ether linkage.

Rotation around the C-C single bonds in the hexenyl chain.

The analysis would focus on the potential for intramolecular interactions, such as π-stacking between the phenyl ring and the double bond in folded conformations, versus more extended conformations. Studies on similar aryl ethers have shown that distinct conformational preferences can have significant impacts on molecular properties. najah.edumdpi.com

Table 2: Key Dihedral Angles for Conformational Analysis of 6-Phenoxyhex-1-ene

Dihedral AngleAtoms InvolvedDescription of Rotation
τ1C(ar)-O-C(alkyl)-CRotation around the aryl-ether bond.
τ2C(ar)-C(alkyl)-O-CRotation around the alkyl-ether bond.
τ3O-C-C-CRotation of the alkyl chain.
τ4C-C-C=CRotation around the bond adjacent to the double bond.

Reaction Mechanism Predictions and Energetic Profiles

Computational chemistry is instrumental in elucidating reaction mechanisms by mapping the potential energy surface that connects reactants to products. sumitomo-chem.co.jp This involves locating and calculating the energies of all transition states and intermediates.

The oxidation of 6-phenoxyhex-1-ene by cytochrome P450 model systems is known to yield multiple products, including the epoxide, allylic alcohols, and aldehydes. researchgate.net Experimental evidence suggests the aldehyde does not form from a rearrangement of the epoxide, pointing to a more complex mechanism likely involving hydrogen migration within a reaction intermediate. DFT calculations are ideally suited to investigate these competing pathways.

For example, a computational study on the oxidation of propene by a cytochrome P450 model using DFT (B3LYP functional) explored the energetic landscape for epoxidation versus allylic hydroxylation. nih.gov Similar calculations for 6-phenoxyhex-1-ene would compare the activation barriers for the following pathways:

Epoxidation: Direct attack of the oxidant on the C1=C2 double bond.

Allylic Hydroxylation: Hydrogen abstraction from the C3 position, followed by oxygen rebound.

Aldehyde Formation: A mechanism possibly involving a hydrogen shift from an intermediate.

Table 3: Exemplary Energetic Profile for Competing Oxidation Pathways of an Alkene (Propene) by a Cytochrome P450 Model. This table is based on published DFT data for propene and illustrates the type of results that would be sought for 6-phenoxyhex-1-ene to understand its reaction selectivity. nih.gov

Reaction PathwaySpin StateCalculated Activation Barrier (kcal/mol)
Epoxidation Doublet11.5
Epoxidation Quartet13.0
Allylic Hydroxylation Doublet13.1
Allylic Hydroxylation Quartet11.6

Data adapted from a DFT study on propene oxidation. nih.gov Such calculations for 6-phenoxyhex-1-ene would be crucial to explain its observed product distribution.

Spectroscopic Property Simulations (e.g., NMR chemical shifts, IR vibrational modes for mechanistic or structural insight)

Quantum chemical calculations can predict spectroscopic properties with a high degree of accuracy, serving as a powerful aid in experimental structure determination.

NMR Spectroscopy: The Gauge-Independent Atomic Orbital (GIAO) method, typically used with DFT, allows for the calculation of nuclear magnetic shielding tensors, which are then converted into NMR chemical shifts (δ). ajol.info Comparing the predicted ¹H and ¹³C NMR spectra with experimental data can confirm a molecular structure or help distinguish between possible isomers. stackexchange.comnmrdb.org For 6-phenoxyhex-1-ene, this would be useful to assign the signals of the vinylic and aromatic carbons and to verify the structure of its reaction products.

IR Spectroscopy: The same DFT calculations used for geometry optimization also yield harmonic vibrational frequencies. ajol.info These frequencies correspond to the peaks in an IR spectrum. While calculated frequencies often have a systematic error, they can be scaled to provide a predicted spectrum that matches well with experimental results, helping to assign specific vibrational modes to functional groups (e.g., the C=C stretch, C-O-C ether stretch). researchgate.net

Table 4: Illustrative Comparison of Experimental and Simulated ¹³C NMR Chemical Shifts This table demonstrates how simulated NMR data would be used to validate the assignment of experimental spectra for 6-phenoxyhex-1-ene. The simulated values are for illustrative purposes.

Carbon AtomFunctional GroupTypical Experimental δ (ppm)Simulated δ (ppm) (Illustrative)
C1Alkene (=CH₂)~114-115114.8
C2Alkene (-CH=)~138-139138.5
C(ipso)Aromatic (C-O)~158-159158.7
C(ortho)Aromatic~114-115114.9
C(meta)Aromatic~129-130129.6
C(para)Aromatic~120-121121.2

Advanced Analytical Methodologies for Mechanistic and Structural Elucidation of 6 Phenoxyhex 1 Ene and Its Derivatives

High-Resolution Mass Spectrometry for Reaction Intermediates

High-resolution mass spectrometry (HRMS) is an indispensable tool for identifying and characterizing transient reaction intermediates, offering deep insights into reaction pathways. umb.edu Its high resolving power allows for the separation of ions with very similar mass-to-charge ratios, which is critical when analyzing complex reaction mixtures where multiple species may have nearly identical masses. umb.edu

In the context of reactions involving 6-Phenoxyhex-1-ene, HRMS can be employed to detect and confirm the elemental composition of short-lived intermediates. nih.gov For instance, in oxidation or rearrangement reactions, intermediates such as epoxides or carbocationic species could be proposed. By coupling techniques like electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) with an HRMS analyzer (e.g., Orbitrap or TOF), these reactive species can be gently ionized and their exact masses measured with high accuracy. europa.euresearchgate.net This data allows for the calculation of the elemental formula, providing strong evidence for the proposed intermediate structures.

Tandem mass spectrometry (MS/MS) experiments, often performed within the same HRMS instrument, provide further structural information. nih.gov By isolating a specific intermediate ion and subjecting it to collision-induced dissociation (CID), a characteristic fragmentation pattern is produced. The analysis of these fragment ions helps to piece together the structure of the transient species, confirming bond connectivities and the location of functional groups. This approach is particularly valuable for distinguishing between isomeric intermediates, which would be indistinguishable by mass alone. europa.eu The insights gained from HRMS are pivotal for building a comprehensive understanding of the reaction mechanisms at a molecular level. purdue.edu

Table 1: Hypothetical HRMS Data for a Proposed Reaction Intermediate of 6-Phenoxyhex-1-ene

Proposed IntermediateFormulaCalculated m/zObserved m/zMass Accuracy (ppm)
6-Phenoxyhex-1-ene oxideC12H14O2191.1067 [M+H]+191.1065-1.0
Phenyl allyl ether radical cationC9H10O•+134.0732134.0730-1.5

Advanced Nuclear Magnetic Resonance Spectroscopy (e.g., 2D NMR, solid-state NMR for complex reaction products)

Advanced Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone for the structural elucidation of 6-Phenoxyhex-1-ene and its derivatives in solution and the solid state. fun-mooc.fripb.pt While one-dimensional (1D) ¹H and ¹³C NMR provide fundamental information, complex structures and reaction products often necessitate more sophisticated techniques.

Two-dimensional (2D) NMR experiments are particularly powerful for unambiguously assigning proton and carbon signals, especially in complex molecules or mixtures. researchgate.net Key 2D NMR techniques include:

COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) spin-spin coupling networks, allowing for the tracing of adjacent protons through the carbon skeleton. ugm.ac.id For a derivative of 6-Phenoxyhex-1-ene, COSY would reveal correlations between the vinyl protons and the adjacent allylic protons, as well as couplings within the hexyl chain and the aromatic ring.

HSQC (Heteronuclear Single Quantum Coherence) / HMQC (Heteronuclear Multiple Quantum Coherence): Correlates directly bonded proton and carbon atoms (¹H-¹³C), providing a direct link between the proton and carbon skeletons. ugm.ac.id

HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds (long-range couplings). ugm.ac.id This is invaluable for connecting different fragments of a molecule, for example, linking the phenoxy group to the hexenyl chain via the ether linkage.

NOESY (Nuclear Overhauser Effect Spectroscopy): Detects through-space interactions between protons that are close in proximity, which is crucial for determining stereochemistry and conformational preferences. ufrgs.br

For complex, insoluble, or polymeric reaction products, solid-state NMR (ssNMR) becomes essential. While solution NMR averages out anisotropic interactions due to molecular tumbling, ssNMR provides information about the molecular structure and dynamics in the solid phase. Techniques like Cross-Polarization Magic Angle Spinning (CP-MAS) are used to obtain high-resolution spectra of solid samples, offering insights into crystalline packing and the structure of amorphous materials.

Table 2: Representative ¹H and ¹³C NMR Chemical Shifts (δ) for 6-Phenoxyhex-1-ene

Position¹H Chemical Shift (ppm)¹³C Chemical Shift (ppm)Key 2D NMR Correlations (HMBC)
1 (=CH₂)~5.8~114H1 -> C3
2 (-CH=)~5.0~139H2 -> C4
3 (-CH₂-)~2.1~33H3 -> C1, C5
4 (-CH₂-)~1.8~26H4 -> C2, C6
5 (-CH₂-)~1.5~29H5 -> C3, C' (ipso)
6 (-CH₂O-)~3.9~67H6 -> C' (ipso)
Aromatic (ortho)~6.9~114
Aromatic (meta)~7.3~129
Aromatic (para)~6.9~121
Aromatic (ipso)-~159

Vibrational Spectroscopy (IR, Raman) for Functional Group Transformations

Vibrational spectroscopy, encompassing both Infrared (IR) and Raman techniques, is fundamental for monitoring the transformation of functional groups during reactions of 6-Phenoxyhex-1-ene. tanta.edu.egmpg.de These methods probe the vibrational modes of molecules, providing a characteristic "fingerprint" of the functional groups present. mvpsvktcollege.ac.in

Infrared (IR) Spectroscopy: IR spectroscopy measures the absorption of infrared radiation by a molecule, which excites vibrational modes that cause a change in the molecule's dipole moment. edinst.comphotothermal.com It is particularly sensitive to polar functional groups. photothermal.com In the context of 6-Phenoxyhex-1-ene, key IR absorption bands would include:

C=C stretch (alkene): Around 1640 cm⁻¹. The disappearance or shifting of this band would indicate a reaction at the double bond.

=C-H stretch (alkene): Around 3080 cm⁻¹.

C-O-C stretch (ether): Strong bands in the 1250-1000 cm⁻¹ region.

Aromatic C=C stretch: Bands in the 1600-1450 cm⁻¹ region. libretexts.org

Aromatic C-H stretch: Above 3000 cm⁻¹. libretexts.org

For example, if 6-Phenoxyhex-1-ene undergoes oxidation to form a diol, the appearance of a broad O-H stretching band around 3400 cm⁻¹ and the disappearance of the C=C stretching band would be clear indicators of the transformation.

Raman Spectroscopy: Raman spectroscopy is a complementary technique that measures the inelastic scattering of monochromatic light. edinst.com A vibration is Raman active if it causes a change in the polarizability of the molecule. edinst.com It is often more sensitive to non-polar, symmetric bonds. For 6-Phenoxyhex-1-ene, the C=C double bond and the symmetric breathing modes of the phenyl ring would give rise to strong Raman signals. spectroscopyonline.com The complementary nature of IR and Raman spectroscopy ensures a more complete picture of the functional groups present in the starting material, intermediates, and products. photothermal.com

Table 3: Key Vibrational Frequencies for Monitoring Reactions of 6-Phenoxyhex-1-ene

Functional GroupVibrational ModeTypical Wavenumber (cm⁻¹)Spectroscopic Method
Alkene (C=C)Stretch1640-1680IR, Raman (strong)
Alkene (=C-H)Stretch3010-3095IR
Aromatic RingC=C Stretch1450-1600IR, Raman
Ether (Ar-O-C)Asymmetric Stretch1200-1275IR (strong)
Alcohol (O-H)Stretch (if formed)3200-3600 (broad)IR (strong)
Carbonyl (C=O)Stretch (if formed)1670-1780 (strong)IR (strong)

Chromatographic Techniques for Reaction Monitoring and Purity Assessment (e.g., GC-MS, HPLC)

Chromatographic techniques are essential for monitoring the progress of reactions involving 6-Phenoxyhex-1-ene and for assessing the purity of the final products. Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the most commonly used methods.

Gas Chromatography-Mass Spectrometry (GC-MS): GC is ideally suited for the analysis of volatile and thermally stable compounds like 6-Phenoxyhex-1-ene. europeanpharmaceuticalreview.com In GC, the sample is vaporized and separated based on its boiling point and interaction with a stationary phase in a capillary column. By taking aliquots from a reaction mixture over time, GC can be used to monitor the disappearance of starting materials and the appearance of products, thus determining the reaction kinetics and endpoint.

When coupled with a mass spectrometer (GC-MS), this technique provides not only retention time data but also mass spectra for each separated component. rsc.orgthermofisher.com This allows for the positive identification of reactants, products, and byproducts by comparing their mass spectra to library databases or by interpreting their fragmentation patterns. mdpi.com GC-MS is a powerful tool for identifying unexpected side products and for ensuring the purity of the isolated 6-Phenoxyhex-1-ene or its derivatives. researchgate.net

High-Performance Liquid Chromatography (HPLC): For derivatives of 6-Phenoxyhex-1-ene that are non-volatile, thermally unstable, or highly polar, HPLC is the separation method of choice. rsc.org HPLC separates components based on their differential partitioning between a liquid mobile phase and a solid stationary phase. Different HPLC modes, such as normal-phase, reversed-phase, or size-exclusion chromatography, can be employed depending on the properties of the analytes. A UV detector is commonly used, as the phenoxy group in the molecule is chromophoric. By monitoring the peak areas, the progress of a reaction can be followed, and quantitative analysis of the product purity can be performed using a calibration curve.

Table 4: Comparison of Chromatographic Techniques for 6-Phenoxyhex-1-ene Analysis

TechniquePrincipleAnalytesDetectorApplication
GC-MSSeparation by volatility/polarity in gas phaseVolatile, thermally stable compoundsMass Spectrometer (MS)Reaction monitoring, impurity profiling, structural confirmation of volatile products
HPLCSeparation by partitioning between liquid and solid phasesNon-volatile, polar, or thermally labile compoundsUV, Diode Array Detector (DAD), MSPurity assessment, quantitative analysis, reaction monitoring for less volatile derivatives

X-ray Crystallography of Derivatives (for structural confirmation in complex reactions)

When the absolute structure of a complex, crystalline derivative of 6-Phenoxyhex-1-ene cannot be definitively determined by spectroscopic methods alone, X-ray crystallography provides the ultimate proof. nih.govwikipedia.org This technique determines the precise three-dimensional arrangement of atoms in a crystal by analyzing the diffraction pattern of an X-ray beam passing through it. wikipedia.org

To perform X-ray crystallography, a high-quality single crystal of the derivative must be grown. lsuhsc.edu This can often be the most challenging step. Once a suitable crystal is obtained, it is mounted in a diffractometer, and the intensities and positions of the diffracted X-rays are measured. wikipedia.org This data is then used to calculate an electron density map of the molecule, from which the positions of individual atoms can be determined with very high precision. nih.gov

The resulting crystal structure provides unambiguous information about:

Connectivity: The exact bonding arrangement of all atoms.

Stereochemistry: The absolute configuration of all stereocenters.

Conformation: The preferred three-dimensional shape of the molecule in the solid state.

Intermolecular Interactions: Details of crystal packing, such as hydrogen bonding or π-stacking.

For example, in a complex multi-step synthesis starting from 6-Phenoxyhex-1-ene that generates multiple new stereocenters, X-ray crystallography of a solid derivative can be the only way to unequivocally confirm the relative and absolute stereochemistry of the final product. The structural data obtained is often reported in crystallographic information files (CIFs) and deposited in databases for public access.

Future Directions and Emerging Research Avenues for 6 Phenoxyhex 1 Ene

Novel Catalytic Transformations

The reactivity of the terminal double bond in 6-phenoxyhex-1-ene is a gateway to a multitude of chemical transformations. While established olefin reactions are applicable, future research is focusing on novel catalytic systems that offer enhanced selectivity, efficiency, and access to unique molecular scaffolds.

A significant area of investigation is the selective oxidation of the olefin. Research has shown that metalloporphyrins, which act as models for cytochrome P450 enzymes, can catalyze the oxidation of 6-phenoxyhex-1-ene. academie-sciences.fr Depending on the specific metal center (e.g., Iron, Manganese, or Chromium) and the porphyrin ligand structure, these catalysts can direct the reaction toward different products. researchgate.net Studies using iodosobenzene (B1197198) as the oxidant have demonstrated that the reaction can yield a mixture of products, including the corresponding epoxide, allylic alcohols, and aldehydes. researchgate.net This variability highlights a key research direction: the design of catalysts that can precisely control the regioselectivity of the oxidation, favoring one product over the others. For instance, the competition between epoxidation at the double bond and hydroxylation at the allylic position can be controlled by the steric and electronic properties of the catalyst. illinois.edu

The development of "greener" oxidation methods is another critical avenue. Systems that utilize molecular oxygen (O₂) or hydrogen peroxide (H₂O₂) as the oxidant are highly desirable. nih.govrsc.org Nanoparticle-based catalysts, for example, have shown enhanced turnover numbers and altered product distributions in olefin oxidations, suggesting a promising path for the development of more sustainable and efficient transformations of 6-phenoxyhex-1-ene. nih.gov

Beyond oxidation, other modern catalytic methods are poised for exploration. Controlled radical polymerization techniques like Atom Transfer Radical Polymerization (ATRP) could utilize 6-phenoxyhex-1-ene as a monomer. cmu.eduresearchgate.net Furthermore, catalytic hydroformylation, hydrosilylation, and various C-C bond-forming cross-coupling reactions represent fertile ground for developing new derivatives and materials from this versatile starting material. mdpi.comgoogle.com

Table 1: Catalytic Oxidation Systems for 6-Phenoxyhex-1-ene and Related Olefins This table summarizes representative catalytic systems and their observed products in the oxidation of monosubstituted olefins like 6-phenoxyhex-1-ene, demonstrating the influence of the catalyst on product distribution.

Catalyst SystemOxidantMajor Product(s)Key Research Finding
Iron(III)-porphyrin complexesIodosobenzeneEpoxide, Allylic Alcohol, AldehydeProduct distribution is highly dependent on the porphyrin ligand structure and metal center. researchgate.net
Manganese(III)-porphyrin complexesIodosobenzeneEpoxide, Allylic Alcohol, AldehydeThe catalyst environment dictates the competition between epoxidation and allylic hydroxylation. researchgate.netyu.edu.jo
Chromium(III)-porphyrin complexesIodosobenzeneEpoxide, Allylic Alcohol, AldehydeOffers another metallic variant to tune the regioselectivity of the oxidation reaction. researchgate.net
Iron(III)-porphyrin NanoparticlesO₂Allylic Ketone, Allylic AlcoholNanoscale aggregation enhances catalytic turnover and changes product selectivity from epoxidation to allylic oxidation. nih.gov
Polysiloxane-supported Mn-porphyrinO₂/NaBH₄Allylic KetoneHeterogenized catalyst shows high selectivity for allylic oxidation of cyclic olefins. najah.edu

Integration into Supramolecular Architectures

Supramolecular chemistry, which focuses on the assembly of molecules through non-covalent interactions, offers a powerful platform for creating complex and functional systems. rsc.org The distinct functionalities of 6-phenoxyhex-1-ene—the alkene and the aromatic phenoxy group—make it an intriguing candidate for integration into such architectures.

A key emerging area is the use of this motif in the synthesis of mechanically interlocked molecules (MIMs), such as rotaxanes and catenanes. acs.org The "active metal template" strategy, where a metal ion both templates the assembly and catalyzes the bond-forming reaction, is particularly relevant. rsc.orgnih.gov In this context, the terminal alkene of 6-phenoxyhex-1-ene can participate in catalytic reactions like olefin metathesis or click chemistry to form the macrocycle or stopper of a rotaxane. acs.org For instance, a ligand incorporating the 6-phenoxyhex-1-ene unit could be coordinated to a metal template; a subsequent ring-closing metathesis reaction involving the alkene would then capture the threaded or entwined structure. acs.orgscispace.com Research into a derivative, 6-phenoxyhex-1-en-3-one, has already pointed towards its use in the active metal template synthesis of rotaxanes.

The phenoxy group can also play a crucial role in directing supramolecular assembly through host-guest interactions. Macrocyclic hosts like cyclodextrins or calixarenes could encapsulate the phenoxy group, positioning the appended hexene chain for subsequent polymerization or reaction. This pre-organization within a host cavity can lead to materials with highly ordered structures.

Furthermore, the molecule itself could be a component of self-assembling systems. The interplay of π-π stacking interactions from the phenoxy groups and hydrophobic interactions from the hexyl chains could drive the formation of higher-order structures like nanofibers or vesicles in appropriate solvents. The terminal alkene provides a reactive handle for "locking" these assemblies into permanent structures through polymerization, creating robust nanomaterials.

Exploration of Bio-inspired Synthetic Routes

Nature provides a rich blueprint for efficient and selective chemical synthesis. Bio-inspired routes, which emulate biological processes, represent a sophisticated and sustainable approach to chemical transformations. For 6-phenoxyhex-1-ene, two main bio-inspired avenues are particularly promising: mimicking the action of oxidative enzymes and emulating biosynthetic pathways for natural products.

The oxidation of 6-phenoxyhex-1-ene by metalloporphyrin catalysts is a direct example of a bio-inspired approach, as these systems are designed to mimic the function of cytochrome P450 enzymes. academie-sciences.frillinois.edu These enzymes are nature's primary tool for oxidizing a vast array of molecules, including the C-H activation and epoxidation of olefins. nih.govacs.orgsdu.edu.cn Research has shown that P450 model systems can catalyze the oxidation of 6-phenoxyhex-1-ene to a mix of epoxide, allylic alcohols, and aldehydes, mirroring the products seen in some biological oxidations. researchgate.net A key future direction is the engineering of P450 enzymes themselves or the development of more sophisticated synthetic mimics to precisely control the outcome of this oxidation, potentially achieving high regio- and enantioselectivity that is currently challenging with traditional chemical methods. rsc.orgmdpi.com For example, the P450 enzyme OleT is known to catalyze the decarboxylation of fatty acids to produce terminal alkenes, demonstrating nature's ability to perform complex transformations on similar structures. nih.govnih.gov

Another promising bio-inspired strategy involves oxidative phenol (B47542) coupling. Many natural products are synthesized in nature through the oxidative coupling of phenolic compounds, often followed by intramolecular cycloadditions. The synthesis of Carpanone, for example, involves the oxidative dimerization of a precursor containing both a phenol and an allyl group. This biomimetic approach, which proceeds through a tandem oxidative coupling-Diels-Alder reaction sequence, could be conceptually applied to molecules derived from 6-phenoxyhex-1-ene. By functionalizing the phenyl ring of 6-phenoxyhex-1-ene with a hydroxyl group, it could become a substrate for similar biomimetic cascades, leading to the rapid assembly of complex polycyclic structures.

Development of Advanced Materials utilizing 6-Phenoxyhex-1-ene Motifs

The unique combination of a polymerizable alkene and a stable, bulky phenoxy group makes 6-phenoxyhex-1-ene an attractive monomer for the synthesis of advanced functional materials. The properties of the resulting polymers can be tailored by leveraging the characteristics of the phenoxy side chain.

The terminal alkene is amenable to various polymerization methods, most notably controlled radical polymerization techniques like Atom Transfer Radical Polymerization (ATRP). cmu.eduresearchgate.net ATRP allows for the synthesis of polymers with well-defined molecular weights and low polydispersity, which is crucial for creating materials with predictable properties. researchgate.netgoogle.comacs.org Polymerizing 6-phenoxyhex-1-ene would result in a polyolefin backbone with pendant phenoxyhexyl side chains.

The incorporation of bulky phenoxy groups along the polymer chain is expected to significantly influence the material's properties. acs.org These side chains can increase the glass transition temperature (Tg) and affect the polymer's crystallinity and mechanical behavior. mdpi.comnih.gov Depending on the density and arrangement of these side groups, the resulting materials could range from amorphous elastomers to more rigid thermoplastics. acs.org The phenoxy groups can also enhance thermal stability and impart specific surface properties, such as hydrophobicity. mdpi.comgoogle.com Furthermore, the ether linkage provides chemical resistance and a degree of flexibility to the side chain. These polymers could find applications as specialty coatings, high-performance elastomers, or additives for modifying other plastics. researchgate.netgoogle.com

Table 2: Potential Polymerization Methods and Material Characteristics This table outlines potential routes to create advanced materials from 6-phenoxyhex-1-ene and the expected properties of the resulting polymers.

Polymerization MethodMonomerResulting Polymer StructurePotential Material Properties & Applications
Atom Transfer Radical Polymerization (ATRP)6-Phenoxyhex-1-enePoly(6-phenoxyhex-1-ene) with controlled molecular weight.Thermoplastics with high thermal stability; specialty coatings. cmu.eduresearchgate.net
Free Radical Polymerization6-Phenoxyhex-1-enePoly(6-phenoxyhex-1-ene) with broad molecular weight distribution.General purpose plastics, additives, and modifiers.
Ring-Opening Metathesis Polymerization (ROMP)Cycloalkene derived from 6-phenoxyhex-1-eneUnsaturated polymer with phenoxyhexyl side chains.Cross-linkable elastomers, thermosets.
Copolymerization (e.g., with Styrene or Acrylates)6-Phenoxyhex-1-ene + ComonomerRandom or block copolymers.Tunable mechanical properties (e.g., impact strength, flexibility), adhesives, compatibilizers. mdpi.com

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 6-Phenoxyhex-1-ene, and how can reaction conditions be systematically evaluated?

  • Methodology :

  • Begin with nucleophilic substitution or coupling reactions (e.g., Williamson ether synthesis), adjusting catalysts (e.g., phase-transfer catalysts), solvents (polar aprotic vs. non-polar), and temperature.
  • Use Design of Experiments (DoE) to evaluate variables like reaction time, stoichiometry, and purification methods (e.g., column chromatography vs. distillation).
  • Validate purity via HPLC (≥95%) and structural confirmation via 1^1H/13^13C NMR and FT-IR spectroscopy .
  • Document raw data (e.g., yield percentages, retention times) in appendices to maintain clarity in the main text .

Q. How can researchers ensure accurate characterization of 6-Phenoxyhex-1-ene using spectroscopic techniques?

  • Methodology :

  • Cross-validate NMR data with computational tools (e.g., ChemDraw or Gaussian for chemical shift predictions) to resolve ambiguities in peak assignments.
  • Compare experimental IR spectra with reference databases (e.g., NIST Chemistry WebBook) to confirm functional groups.
  • Address discrepancies by repeating measurements under controlled conditions (e.g., solvent deuteration, temperature stabilization) .

Q. What stability considerations are critical for storing 6-Phenoxyhex-1-ene in laboratory settings?

  • Methodology :

  • Conduct accelerated degradation studies under varying conditions (light, humidity, temperature) to identify degradation pathways (e.g., oxidation, hydrolysis).
  • Monitor stability via periodic GC-MS analysis and quantify degradation products using calibration curves.
  • Store samples in amber vials under inert gas (N2_2/Ar) at −20°C, validated by 6-month stability data .

Advanced Research Questions

Q. How can computational chemistry predict the reactivity of 6-Phenoxyhex-1-ene in novel reactions?

  • Methodology :

  • Perform Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) to model transition states and activation energies for reactions like epoxidation or Diels-Alder cycloaddition.
  • Validate predictions with experimental kinetic studies (e.g., rate constants via UV-Vis spectroscopy) and compare with literature analogs (e.g., styrene derivatives) .
  • Use molecular docking simulations to explore interactions with biological targets if applicable (e.g., enzyme inhibition studies) .

Q. What strategies resolve contradictions in mechanistic studies of 6-Phenoxyhex-1-ene’s electrophilic addition reactions?

  • Methodology :

  • Design isotopic labeling experiments (e.g., 18^{18}O in phenoxy groups) to track regioselectivity in hydrohalogenation or hydration reactions.
  • Employ kinetic isotope effects (KIE) and Hammett plots to distinguish between carbocation vs. concerted mechanisms.
  • Reconcile conflicting data by meta-analyzing peer-reviewed studies, emphasizing variables like solvent polarity and electrophile strength .

Q. How can structure-activity relationship (SAR) studies optimize 6-Phenoxyhex-1-ene derivatives for material science applications?

  • Methodology :

  • Synthesize derivatives with modified substituents (e.g., electron-withdrawing groups on phenyl rings) and evaluate thermal stability via TGA/DSC.
  • Correlate structural features (e.g., bond dissociation energies) with polymerizability using multivariate regression analysis.
  • Publish raw computational and experimental datasets in open-access repositories to facilitate reproducibility .

Methodological Frameworks

  • Data Contradiction Analysis : Apply triangulation by combining experimental, computational, and literature data to resolve inconsistencies .
  • Ethical Compliance : Ensure chemical safety protocols (e.g., fume hood use, waste disposal) align with institutional and ECHA/FDA guidelines .
  • Critical Evaluation : Use FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to refine research questions and hypotheses .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.